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Compound of Interest

Compound Name: Avocadyne

Cat. No.: B107709

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Avocadyne, a 17-carbon polyhydroxylated fatty alcohol derived from avocados (Persea
americana), is a bioactive lipid with significant potential in cancer research.[1] Its primary
mechanism of action involves the selective inhibition of mitochondrial fatty acid oxidation
(FAO), a metabolic pathway crucial for the survival and proliferation of certain cancer cells,
particularly Acute Myeloid Leukemia (AML).[1][2] Avocadyne targets very long-chain acyl-CoA
dehydrogenase (VLCAD), a key enzyme in the FAO pathway, leading to the disruption of
energy metabolism and subsequent apoptosis in cancer cells, while notably sparing normal,
healthy cells.[1][2]

Due to its lipophilic nature, Avocadyne is poorly soluble in aqueous solutions. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for in vitro cell
culture experiments. These application notes provide detailed protocols for the solubilization
and preparation of Avocadyne in DMSO, ensuring reproducibility and efficacy in cell-based
assays.

Avocadyne: Physicochemical Properties
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A summary of key quantitative data for Avocadyne is presented below. The biologically active
form is the (2R,4R)-stereocisomer.[1][2]

Property Value Reference(s)
IUPAC Name heptadec-16-yne-1,2,4-triol [3]

Synonyms 16-Heptadecyne-1,2,4-triol [4]

Molecular Formula C17H3203 [3]

Molecular Weight 284.43 g/mol [1][5]

CAS Number 24607-05-4 [1][3][5]
Appearance Solid [3]

Melting Point 76 °C [31[5]

Storage (Solid) 2°C-8°C [5]

Mechanism of Action: Inhibition of Fatty Acid
Oxidation (FAO)

Acute Myeloid Leukemia (AML) cells exhibit a unique metabolic dependency on the
mitochondrial fatty acid oxidation (FAO) pathway for energy production and proliferation.[2]
Avocadyne selectively exploits this dependency. It targets and inhibits very long-chain acyl-
CoA dehydrogenase (VLCAD), the first and rate-limiting enzyme in the beta-oxidation of long-
chain fatty acids.[2] This blockade halts the breakdown of fatty acids into acetyl-CoA, thereby
starving the cancer cells of a critical energy source and inducing apoptosis. Normal
hematopoietic cells, which are less reliant on FAO, are largely unaffected, providing a
therapeutic window for Avocadyne's anti-leukemic activity.[6]

Figure 1. Avocadyne's inhibition of the Fatty Acid Oxidation (FAO) pathway.

Protocols for Preparing Avocadyne in DMSO

Strict aseptic techniques should be followed when preparing solutions for cell culture
experiments.
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Protocol 1: Preparation of Concentrated Stock Solution

This protocol describes the preparation of a 10 mM Avocadyne stock solution in 100% DMSO.

Materials:

Avocadyne powder (MW: 284.43 g/mol )

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips
Procedure:

o Pre-weighing: Before opening, centrifuge the vial of Avocadyne powder briefly to ensure all
solid material is at the bottom.

o Weighing: Aseptically weigh out a precise amount of Avocadyne powder. For example,
weigh 2.84 mg of Avocadyne.

o Solubilization: Add the weighed Avocadyne to a sterile tube. Using a calibrated pipette, add
the calculated volume of 100% DMSO to achieve the desired concentration.

o Calculation for 10 mM Stock:
= Volume (L) = Moles / Concentration (mol/L)

» Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00284 g / 284.43 g/mol = ~1.0 x 10~>
mol

= Volume (L) =1.0 x 10~> mol / 0.010 mol/L=0.001 L = 1.0 mL

o Therefore, add 1.0 mL of DMSO to 2.84 mg of Avocadyne to make a 10 mM stock
solution.
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e Mixing: Vortex the solution thoroughly until the Avocadyne powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

e Aliquoting and Storage: Dispense the stock solution into single-use aliquots (e.g., 20-50 pL)
in sterile cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Avocadyne Stock Solutions

Storage Temperature Duration Notes

-20°C Up to 1 month For short-term storage.

Recommended for long-term
-80°C Up to 6 months
storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the serial dilution of the DMSO stock solution into cell culture medium
to achieve the final desired experimental concentration.

Procedure:

o Thaw Stock: Thaw a single aliquot of the concentrated Avocadyne stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): To avoid precipitation and pipetting
errors, perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in sterile
cell culture medium to create a 100 uM intermediate solution.

» Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture plates containing cells and medium to reach the final desired concentration.

o Example Calculation for a 10 uM final concentration in a 1 mL well:
» Using the formula M1V1 = M2V:2

= (10,000 pM) * V1 = (10 pM) * (1000 pL)
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= V1 =(10*1000) /10000 =1 pL
» Add 1 pL of the 10 mM stock solution to 999 pL of medium in the well.

» Vehicle Control: It is critical to prepare a vehicle control by adding the same volume of 100%
DMSO (without Avocadyne) to control wells. The final concentration of DMSO must be
identical across all experimental and control groups.

e Mixing: Gently mix the contents of the wells by swirling the plate to ensure even distribution
of the compound.

Figure 2. Workflow for preparing Avocadyne for cell culture experiments.

Experimental Considerations
DMSO Cytotoxicity

While an effective solvent, DMSO can be cytotoxic at higher concentrations.[7] The final
concentration of DMSO in the cell culture medium should be kept as low as possible. A solvent
tolerance assay is recommended for each new cell line.

Table 3: General Guidelines for Final DMSO Concentration in Cell Culture
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. Cell Type
Final DMSO % (viv) o Expected Effect Reference(s)
Suitability

) Generally considered
Primary Cells, ) o
<0.1% - ) safe with minimal to [8]
Sensitive Cell Lines o
no cytotoxicity.

. _ Widely used and
Most immortalized cell
<0.5% i tolerated by many [2][8]
ines
robust cell lines.

May induce off-target
Some tolerant cell o
>0.5% -1.0% i effects or cytotoxicity; [8][9]
ines
requires validation.

Significant cytotoxicity
>2.0% Not Recommended observed in most cell

types.

Solubility and Precipitation

Avocadyne's high lipophilicity means it may precipitate when a concentrated DMSO stock is
diluted rapidly into an aqueous culture medium. To mitigate this, add the DMSO stock dropwise
to the medium while gently vortexing or swirling. Stepwise dilutions are also recommended.[10]

Example Application: AML Cell Viability Assay

This is a condensed protocol for assessing the effect of Avocadyne on the viability of Acute
Myeloid Leukemia (AML) cells.

Table 4: Example Parameters for Avocadyne Treatment of AML Cell Lines
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Parameter Example Value Notes Reference(s)

Human AML cell lines
Cell Lines OCI-AML2, TEX known to be sensitive [2][11]

to Avocadyne.

Adjust based on cell
) ) 1.25 x 10° cells/mL )
Seeding Density line growth [2]
(OCI-AML2) o
characteristics.

A dose-response
Treatment Conc. 0.1 uM to 50 uM curve is [2]
recommended.

The concentration that
~11.5 uM (OCI-AML2,
Reported ICso 72h) inhibits 50% of cell [11]
growth.

_ _ A common endpoint
Incubation Time 72 hours o [2]
for viability assays.

7-AAD or Propidium Quantifies the
Viability Assay lodide staining with percentage of non- [2]

flow cytometry viable cells.

Protocol Outline:

Seed AML cells in a multi-well plate at the predetermined density and allow them to
acclimate.

o Prepare a series of Avocadyne working solutions in culture medium via serial dilution from
the DMSO stock.

» Add the working solutions and vehicle controls to the appropriate wells.
 Incubate the plate for 72 hours at 37°C and 5% CO..

e Harvest the cells, stain with a viability dye (e.g., 7-AAD), and analyze using flow cytometry to
determine the percentage of dead cells.
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» Calculate the ICso value using appropriate software (e.g., GraphPad Prism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Avocadyne | 24607-05-4 | Benchchem [benchchem.com]

e 2. Structure-activity relationship of avocadyne - PMC [pmc.ncbi.nim.nih.gov]

e 3. Avocadyne | C17H3203 | CID 3015189 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 4. pharmaffiliates.com [pharmaffiliates.com]

e 5. Avocadyne | 24607-05-4 | ZAA60705 | Biosynth [biosynth.com]

o 6. researchgate.net [researchgate.net]

Cell x Image Lab - Nikon [healthcare.nikon.com]
» 8. lifetein.com [lifetein.com]
e 9. researchgate.net [researchgate.net]
e 10. medchemexpress.cn [medchemexpress.cn]

e 11. Avocado-derived avocadyne is a potent inhibitor of fatty acid oxidation - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application Notes and Protocols: Preparing Avocadyne
in DMSO for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107709#preparing-avocadyne-in-dmso-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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